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Compound of Interest

Compound Name:
5-Chloro-2-(3,5-

dimethylphenoxy)aniline

CAS No.: 893751-01-4

Cat. No.: B3164889

Get Quote

Executive Summary & Compound Identity
5-Chloro-2-(3,5-dimethylphenoxy)aniline is a specialized halogenated diaryl ether amine,

primarily utilized as a high-value intermediate in the synthesis of pharmaceuticals (e.g., kinase

inhibitors, NSAID scaffolds) and agrochemicals.

As a chlorinated phenoxyaniline, this compound presents a dual-hazard profile: the acute

systemic toxicity associated with the aniline moiety (methemoglobinemia) and the

environmental persistence typical of chlorinated aromatics. This guide synthesizes predictive

toxicology based on Structure-Activity Relationships (SAR) and standard protocols for

analogous diaryl ethers.

Physicochemical Profile
The following data represents the calculated and class-based properties for the compound,

essential for process safety calculations.
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Property Value / Description Mechanism/Implication

Chemical Structure C₁₄H₁₄ClNO Lipophilic diaryl ether core.

Molecular Weight 247.72 g/mol
Moderate molecular weight,

high bioavailability.

Physical State Solid (Crystalline Powder)
Dust explosion hazard if

micronized.

Melting Point 65–75 °C (Predicted)
Low melting point requires cool

storage to prevent caking.

LogP (Octanol/Water) ~4.2 (Predicted)

High Lipophilicity. Enhances

dermal absorption significantly

compared to methoxy analogs.

pKa (Conjugate Acid) ~3.5–4.0

Weak base. Forms salts with

strong mineral acids (HCl,

H₂SO₄).

Solubility DMSO, Ethanol, DCM
Insoluble in water.

Bioaccumulative potential.[1]

Toxicological Mechanisms & Hazard Analysis
This compound is classified as a Category 3 Acute Toxicant (Oral/Dermal/Inhalation) and a

Specific Target Organ Toxicant (Repeated Exposure).[2]

The Aniline Toxicity Pathway (Methemoglobinemia)
The primary health risk stems from the metabolic activation of the aniline nitrogen. Unlike

simple anilines, the 3,5-dimethylphenoxy substitution increases lipophilicity, potentially

accelerating blood-brain barrier penetration and retention in adipose tissue.

N-Hydroxylation: Hepatic CYP450 enzymes oxidize the amine to N-hydroxy-5-chloro-2-(3,5-
dimethylphenoxy)aniline.

Erythrocyte Attack: This metabolite oxidizes Ferrous Hemoglobin (Fe²⁺) to Ferric

Methemoglobin (Fe³⁺).
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Hypoxia: Methemoglobin cannot bind oxygen, leading to functional anemia and cellular

hypoxia.

Cyanosis: Clinical presentation includes blue/grey skin discoloration, headache, and

dizziness.

Environmental Toxicity
The presence of the chlorine atom at the C5 position and the stable ether linkage renders this

molecule resistant to rapid biodegradation.

GHS Classification: Aquatic Acute 1 / Aquatic Chronic 1.

Risk: Bioaccumulation in aquatic organisms is highly probable due to LogP > 4.

Operational Safety & Synthesis Workflow
Understanding the synthesis route is critical for identifying impurity hazards. This compound is

typically synthesized via Nucleophilic Aromatic Substitution (SₙAr) followed by Nitro Reduction.

Synthesis-Derived Hazard Logic
Precursors: 2,4-Dichloronitrobenzene (Skin Sensitizer) and 3,5-Dimethylphenol (Corrosive).

Process Risk: The intermediate 5-Chloro-2-(3,5-dimethylphenoxy)nitrobenzene may be

energetic. The reduction step (using H₂/Pd-C or Fe/HCl) poses flammability and thermal

runaway risks.

DOT Visualization: Synthesis & Safety Workflow
The following diagram outlines the critical control points (CCPs) during the handling and

synthesis of this compound.
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Figure 1: Critical Control Points in the synthesis and handling workflow. Note the high-risk

nodes at the Coupling and Reduction stages.

Emergency Response Framework
Due to the latency of methemoglobinemia symptoms (which can appear 1–4 hours post-

exposure), immediate and specific action is required upon any suspected contact.

First Aid Protocols
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Inhalation: Remove to fresh air immediately. Administer 100% oxygen if breathing is difficult.

Do not perform mouth-to-mouth resuscitation (risk of secondary contamination).

Skin Contact: Wash with polyethylene glycol (PEG 400) or methylated spirits followed by

soap and water. Reasoning: The compound is highly lipophilic; water alone is ineffective.

Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.

Antidote: Methylene Blue (1–2 mg/kg IV) is the specific antidote for severe

methemoglobinemia, but should only be administered by medical professionals confirming

MetHb levels >30%.

DOT Visualization: Exposure Response Logic
This decision tree guides the immediate response to a spill or personnel exposure.

Exposure Event Identify Route

Dermal Contact

Inhalation

1. PEG 400 Wash
2. Soap & Water

3. Monitor for Cyanosis

1. Fresh Air
2. Oxygen Supply
3. Transport to ER

Medical Evaluation
(Check MetHb Levels)

Administer Methylene Blue
(If MetHb > 30%)

 Positive Diagnosis 

Click to download full resolution via product page

Figure 2: Decision tree for emergency response, prioritizing lipophilic decontamination and

MetHb monitoring.

Storage and Stability
Conditions: Store under inert gas (Argon or Nitrogen). Anilines are oxidation-sensitive and

will darken (purple/brown) upon exposure to air.

Incompatibility: Segregate from strong oxidizers (peroxides, nitrates) and acid chlorides.

Reaction with acid chlorides will generate HCl gas and form the amide.

Shelf Life: 24 months if stored at 2–8°C in a tightly sealed, light-resistant container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3164889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

